N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,3-dihydro-1,4-benzodioxin-6-yl)-N~2~-(3,4-dimethylphenyl)glycinamide
Overview
Description
N2-[(4-chlorophenyl)sulfonyl]-N1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N2-(3,4-dimethylphenyl)glycinamide is a chemical compound with potential antibacterial and antifungal properties. It belongs to a class of compounds known for their varied biological activities.
Synthesis Analysis
The synthesis of this compound involves multiple steps. Initially, 2,3-dihydro-1,4-benzodioxin-6-amine is reacted with 4-chlorobenzenesulfonyl chloride in an aqueous basic medium. Subsequently, various substituted anilines are treated with bromoacetyl bromide to obtain corresponding acetamides. These are then reacted with the initially formed compound in dimethylformamide (DMF) using lithium hydride as a base and activator. The structure of the synthesized compounds is confirmed using IR, 1H-NMR, and EI-MS spectral data (Abbasi et al., 2020).
Molecular Structure Analysis
The molecular structure of this compound and related sulfonamides has been explored through various techniques like X-ray diffraction. Such analyses reveal details about the bond angles and the spatial arrangement of different functional groups in the molecule (Gowda et al., 2010).
Scientific Research Applications
Synthesis and Biological Evaluation
Research has focused on synthesizing novel benzenesulfonamide derivatives and evaluating their biological activities. For instance, Fahim and Shalaby (2019) detailed the synthesis of various sulfonamide derivatives, including chlorinated compounds, and evaluated their in vitro antitumor activity against HepG2 and MCF-7 cell lines. Their studies also included molecular docking and density functional theory (DFT) calculations to assess the compounds' potential interactions with biological targets (Fahim & Shalaby, 2019).
Antimicrobial and Antifungal Agents
Another area of application involves the synthesis of derivatives with antimicrobial and antifungal properties. Abbasi et al. (2020) synthesized a series of 2-[(4-chlorophenyl)sulfonylamino]-N-(un/substituted)phenylacetamides and evaluated their antimicrobial potential. Some compounds exhibited promising antibacterial and antifungal activities, demonstrating the potential of these derivatives as therapeutic agents (Abbasi et al., 2020).
Pro-Apoptotic Effects and Anticancer Activity
Compounds bearing the sulfonamide fragment have been synthesized and tested for their anticancer properties. Cumaoğlu et al. (2015) investigated new sulfonamide derivatives for their pro-apoptotic effects on cancer cells, revealing that these compounds could significantly reduce cell proliferation and induce apoptosis through the activation of specific genes (Cumaoğlu et al., 2015).
Antiviral Activity
The synthesis and evaluation of sulfonamide derivatives for antiviral activity have also been explored. Chen et al. (2010) developed new sulfonamide derivatives and tested them against the tobacco mosaic virus, identifying compounds with notable anti-viral activities (Chen et al., 2010).
properties
IUPAC Name |
2-(N-(4-chlorophenyl)sulfonyl-3,4-dimethylanilino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23ClN2O5S/c1-16-3-7-20(13-17(16)2)27(33(29,30)21-8-4-18(25)5-9-21)15-24(28)26-19-6-10-22-23(14-19)32-12-11-31-22/h3-10,13-14H,11-12,15H2,1-2H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDRRJMUHDKKXAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N(CC(=O)NC2=CC3=C(C=C2)OCCO3)S(=O)(=O)C4=CC=C(C=C4)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23ClN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.